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Abstract

This technical guide provides a comprehensive overview of Disperse Black 9, a monoazo dye

of significant industrial importance. The document details its chemical and physical properties,

core synthetic pathways, and established experimental protocols for its synthesis, analysis, and

application. Quantitative data regarding its physicochemical properties and toxicological profile

are summarized for comparative analysis. This guide is intended for researchers, scientists,

and professionals in drug development and material science, offering an in-depth look at the

dye's characteristics and its role as a key colorant for hydrophobic fibers and in cosmetic

formulations.

Introduction
Overview of Disperse Dyes
Disperse dyes are a class of non-ionic colorants characterized by their low solubility in water.[1]

[2] This property makes them uniquely suitable for coloring hydrophobic synthetic fibers such

as polyester, nylon, and cellulose acetate.[2][3][4] The dyeing mechanism involves the

application of the dye from a fine aqueous dispersion. At elevated temperatures, the dye

molecules vaporize and diffuse into the amorphous regions of the polymer fibers, where they

are held by van der Waals forces and dipole-dipole interactions.
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Disperse Black 9, also identified by the Colour Index name C.I. 111301, is a synthetic organic

compound classified as a monoazo dye. Its molecular structure contains a single azo group (-

N=N-) which acts as the chromophore responsible for its color. It is primarily used in the textile

industry for dyeing synthetic fibers and has applications in the cosmetics industry, particularly in

semi-permanent hair dye formulations.

Chemical and Physical Properties
The fundamental properties of Disperse Black 9 are summarized below. These characteristics

are crucial for its application, synthesis, and analytical identification.

Property Value Reference(s)

IUPAC Name

2-[4-[(4-aminophenyl)diazenyl]-

N-(2-

hydroxyethyl)anilino]ethanol

Synonyms

C.I. Disperse Black 9, C.I.

111301, 2,2'-[[4-(4-

Aminophenylazo)phenyl]imino]

diethanol

CAS Number 12222-69-4, 20721-50-0

Molecular Formula C₁₆H₂₀N₄O₂

Molecular Weight 300.36 g/mol

Appearance

Faint orange to very dark

orange or dark brown

powder/granules

Melting Point 157 - 160 °C

Solubility

Sparingly soluble in water;

Soluble in ethanol, acetone,

and benzene
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The Monoazo Chromophore
The defining structural feature of Disperse Black 9 is the aromatic azo group (-N=N-) that

connects two substituted benzene rings. This chromophore is responsible for the dye's ability to

absorb light in the visible spectrum, resulting in its characteristic dark color. The specific shade

and properties of the dye are modulated by the auxochromic groups attached to the aromatic

rings, namely the amino (-NH₂) and hydroxyethylamino (-N(CH₂CH₂OH)₂) groups.

Synthesis Pathway
The synthesis of monoazo dyes like Disperse Black 9 is a well-established industrial process.

It follows a classical two-stage reaction:

Diazotization: An aromatic primary amine is converted into a diazonium salt by reacting it

with nitrous acid, typically generated in situ from sodium nitrite and a strong acid. This

reaction is highly exothermic and requires careful temperature control, usually between 0-5

°C, to prevent the decomposition of the unstable diazonium salt.

Azo Coupling: The resulting diazonium salt, an electrophile, is then reacted with a

nucleophilic coupling component, such as an aniline or phenol derivative.

For Disperse Black 9, the manufacturing process involves the diazotization of 4-

nitrobenzenamine, coupling with N,N-dihydroxyethylaniline, and a subsequent reduction of the

nitro group to form the final primary amine group.

Starting Materials

Synthesis Steps
Final Product

4-Nitrobenzenamine

Diazotization
(NaNO₂, HCl, 0-5°C)

N,N-dihydroxyethylaniline

Azo Coupling
Diazonium Salt Intermediate

Nitro Group
Reduction

Azo Intermediate

Disperse Black 9

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b1585380?utm_src=pdf-body
https://www.benchchem.com/product/b1585380?utm_src=pdf-body
https://www.benchchem.com/product/b1585380?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585380?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

General synthesis workflow for Disperse Black 9.

Experimental Protocols
Synthesis of Disperse Black 9
This protocol outlines the laboratory-scale synthesis based on established azo dye chemistry.

Diazotization of 4-Nitroaniline:

Dissolve 1.73 g (0.01 mol) of 4-nitroaniline in 10 mL of concentrated hydrochloric acid with

stirring.

In a separate beaker, prepare a solution of 0.7 g (0.01 mol) of sodium nitrite in 20 mL of

water. Cool this solution to below 5°C in an ice bath.

Slowly add the 4-nitroaniline solution to the cold sodium nitrite solution with vigorous

stirring, maintaining the temperature between 0-5°C. The formation of the diazonium salt

is observed.

Azo Coupling:

Prepare a solution of the coupling component, N,N-dihydroxyethylaniline, in an

appropriate solvent.

Slowly add the previously prepared cold diazonium salt solution to the coupling

component solution with continuous stirring. Maintain the temperature at 0-5°C.

Continue stirring the reaction mixture for an additional 1-2 hours to ensure the completion

of the coupling reaction.

Reduction of the Nitro Group:

The intermediate dye containing the nitro group is isolated.

A suitable reducing agent (e.g., sodium sulfide or catalytic hydrogenation) is used to

convert the nitro group (-NO₂) to a primary amine group (-NH₂). This step must be
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carefully controlled to avoid cleavage of the azo bond.

Isolation and Purification:

The final Disperse Black 9 dye precipitates from the reaction mixture.

Collect the solid product by vacuum filtration.

Wash the product thoroughly with deionized water until the filtrate is neutral to remove

residual acids and salts.

Dry the purified dye powder in an oven at a suitable temperature.

Purity Assessment by High-Performance Liquid
Chromatography (HPLC)
HPLC is a primary method for assessing the purity of Disperse Black 9 and quantifying

impurities.

Instrumentation: HPLC system equipped with a UV-Vis detector.

Column: C18 reverse-phase column.

Mobile Phase: A gradient of acetonitrile and water.

Flow Rate: 1.0 mL/min.

Detection Wavelength: 436 nm.

Procedure: A standard solution of Disperse Black 9 is prepared in a suitable solvent (e.g.,

DMSO). The sample is injected into the HPLC system. The purity is determined by

comparing the peak area of the main component to the total peak area of all components in

the chromatogram.

Textile Dyeing Protocol (High-Temperature Method)
This protocol is for dyeing polyester fabric with Disperse Black 9.
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Preparation of the Dye Bath:

Prepare a dye dispersion (e.g., 2% on weight of fabric) by making a paste of the Disperse
Black 9 powder with a dispersing agent (e.g., sodium lignin sulfonate) and a small amount

of water.

Gradually add this paste to the required volume of water in the dye bath with stirring.

Adjust the pH of the dye bath to 4.5-5.5 using acetic acid.

Dyeing Procedure:

Introduce the wetted polyester fabric into the dye bath at approximately 60°C.

Raise the temperature of the dye bath to 130°C at a rate of 2-3°C per minute.

Maintain this temperature for 60 minutes to allow for dye diffusion and fixation.

Cool the dye bath rapidly to 50°C.

Post-Treatment:

Remove the dyed fabric and rinse it with cold water.

Perform a reduction clearing step by treating the fabric with a solution of sodium hydroxide

(2 g/L) and sodium hydrosulfite (2 g/L) at 80°C for 20-30 minutes to remove unfixed

surface dye.

Thoroughly wash the fabric and air-dry.
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High-temperature polyester dyeing workflow.
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Toxicological Profile
The safety of Disperse Black 9 has been evaluated for its use in cosmetics. The key findings

are summarized below.

Toxicological Endpoint Result Reference(s)

Acute Oral Toxicity
Slightly toxic to practically

nontoxic.

Skin Irritation

Generally considered non-

irritating, though some studies

note potential for irritation.

Eye Irritation Can cause eye irritation.

Skin Sensitization

Considered non-sensitizing in

some tests, but a sensitizing

potential cannot be excluded.

Mutagenicity
Non-mutagenic in multiple

assay systems.

Carcinogenicity

Not found to be carcinogenic

when applied dermally in a hair

dye formulation.

Key Impurities

May contain trace amounts of

4-aminobiphenyl (4-ABP), a

known human carcinogen, at

levels considered tolerable

(e.g., 4.35 ppm).

Degradation Pathway
The environmental degradation of azo dyes like Disperse Black 9 is a critical area of research.

A primary degradation pathway involves the cleavage of the azo bond, which is the most

reactive site in the molecule. This can be initiated by highly reactive species such as hydroxyl

radicals (•OH) generated during advanced oxidation processes. This cleavage breaks the
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chromophore, leading to decolorization and the formation of various intermediate products,

primarily aromatic amines.

Disperse Black 9
(Aromatic-N=N-Aromatic')

Azo Bond Cleavage
(e.g., via •OH attack)

Intermediate Products
(Aromatic Amines)

Click to download full resolution via product page

Conceptual degradation of Disperse Black 9.

Conclusion
Disperse Black 9 is a technically significant monoazo dye with well-defined chemical

properties and established methods for its synthesis and application. Its primary utility in dyeing

hydrophobic fibers and its regulated use in cosmetics are based on its chemical structure,

which allows for effective coloration through physical dispersion and diffusion. While its

toxicological profile is generally favorable for its intended uses, an understanding of potential

impurities and degradation pathways is essential for comprehensive safety and environmental

assessment. The protocols and data presented in this guide provide a foundational resource for

researchers and professionals working with this versatile colorant.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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